Cas no 2213-09-4 (Butanoic acid, 4-bromo-2-methyl-, ethyl ester)

• Product Name: Butanoic acid, 4-bromo-2-methyl-, ethyl ester
• CAS No: 2213-09-4
• MF: C₇H₁₃BrO₂
• MW: 209.080921888351
• CID: 1406669
• PubChem ID: 12780980
• Update Time: 2025-04-20

Butanoic acid, 4-bromo-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 4-bromo-2-methyl-, ethyl ester
• DA-08015
• ethyl 4-bromo-2-methylbutanoate
• 4-bromo-2-methyl-butyric acid ethyl ester
• 2213-09-4
• ethyl4-bromo-2-methylbutanoate
• ethyl 4-bromo-2-methylbutyrate
• DTXSID10509690
• FYLONIWABFGHJB-UHFFFAOYSA-N
• ethyl gamma-bromo-alpha-methylbutyrate
• SCHEMBL1896664
• 3-(ethoxycarbonyl)butyl bromide

• Inchi： 1S/C7H13BrO2/c1-3-10-7(9)6(2)4-5-8/h6H,3-5H2,1-2H3
• InChI Key： FYLONIWABFGHJB-UHFFFAOYSA-N
• SMILES： BrCCC(C(=O)OCC)C

Computed Properties

• Exact Mass: 208.00989
• Monoisotopic Mass: 208.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 5
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3